Cas no 900882-87-3 (3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ol)

• Product Name: 3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ol
• CAS No: 900882-87-3
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 5424828
• Update Time: 2025-06-22

3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol
• Pyrazolo[1,5-a]pyrimidin-7-ol, 3-(2-chlorophenyl)-5-methyl-
• 3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ol

• Inchi： 1S/C13H10ClN3O/c1-8-6-12(18)17-13(16-8)10(7-15-17)9-4-2-3-5-11(9)14/h2-7,18H,1H3
• InChI Key： YVQKKWCNWZBJSV-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C=NN1C(O)=CC(C)=N2

Additional information on 3-(2-chlorophenyl)-5-methylpyrazolo1,5-apyrimidin-7-ol

3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol: A Comprehensive Overview of Its Chemical Structure, Biological Activities, and Therapeutic Potential

3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol, also known as CAS 900882-87-3, represents a novel class of pyrazole derivatives with significant pharmacological potential. This compound belongs to the family of pyrazolo[1,5-a]pyrimidin-7-ol derivatives, characterized by a fused pyrazole and pyrimidine ring system. The unique structural features of this molecule, including the 2-chlorophenyl substituent and the 5-methyl group, contribute to its diverse biological activities. Recent studies have highlighted its potential applications in antitumor therapy, anti-inflammatory mechanisms, and neuroprotective effects, making it a promising candidate for further exploration in biomedical research.

The molecular structure of 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol is defined by its CAS 900882-87-3 identifier and consists of a pyrazole ring fused to a pyrimidine ring. The 2-chlorophenyl group at the 3-position and the 5-methyl substituent on the pyrimidine ring are critical for its pharmacological properties. The hydroxyl group at the 7-position of the pyrimidine ring plays a key role in its interactions with biological targets. This structural configuration allows the compound to exhibit multifunctional activities, including antioxidant properties and enzyme inhibition capabilities, which are currently under investigation.

Recent advancements in medicinal chemistry have revealed that 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol demonstrates potent antitumor activity against various cancer cell lines. A 2023 study published in Journal of Medicinal Chemistry reported that this compound selectively inhibits EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2) pathways, which are critical for tumor angiogenesis and metastasis. The 2-chlorophenyl substituent is believed to enhance the compound's affinity for these receptors, while the 5-methyl group modulates its metabolic stability. These findings suggest that 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol could serve as a lead compound for the development of targeted cancer therapies.

Additionally, 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has shown promise in anti-inflammatory applications. Research published in Pharmacological Research (2022) indicated that this compound effectively suppresses the production of pro-inflammatory cytokines such as IL-6 (Interleukin-6) and TNF-α (Tumor Necrosis Factor-alpha). The hydroxyl group at the 7-position of the pyrimidine ring is likely responsible for its ability to modulate the NF-κB signaling pathway, which is central to inflammatory responses. These properties make 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol a potential therapeutic agent for conditions such as chronic inflammation and autoimmune disorders.

Recent studies have also explored the neuroprotective effects of 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol. A 2023 preclinical study in Neuropharmacology demonstrated that this compound reduces neuronal damage in models of Alzheimer's disease and Parkinson's disease. The compound was found to inhibit the aggregation of β-amyloid proteins and modulate mitochondrial dysfunction, which are key pathological features of these neurodegenerative disorders. The 5-methyl group is hypothesized to enhance the compound's ability to cross the blood-brain barrier, facilitating its therapeutic efficacy in neurological conditions.

The synthesis of 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol involves a multi-step process that includes the formation of the pyrazole-pyrimidine scaffold. A 2022 paper in Organic Letters described an efficient synthetic route using Ugi reaction and condensation reactions to construct the core structure. The 2-chlorophenyl substituent was introduced through a Suzuki-Miyaura coupling reaction, while the 5-methyl group was incorporated via a Michael addition mechanism. These synthetic strategies provide a foundation for the scalable production of this compound for further pharmacological evaluation.

Despite its promising pharmacological profile, the 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol compound still faces challenges in terms of drug delivery and toxicity profiling. Ongoing research is focused on optimizing its physicochemical properties to enhance bioavailability and reduce potential side effects. For instance, a 2023 study in Drug Discovery Today explored the use of nanoformulations to improve the solubility and stability of this compound in vivo. These efforts are crucial for translating the therapeutic potential of 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol into clinical applications.

In conclusion, 3-(2-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional activities make it a valuable candidate for the development of novel therapies targeting oncology, inflammation, and neurodegenerative diseases. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the future of biomedical science.

Summary of "3-(2-Chlorophenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-4-One" (3-(2-Chlorophenyl)-5-Methylpyrazolo[1,5-a]Pyrimidine) ### 1. Introduction The compound 3-(2-Chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-4-one is a heterocyclic derivative with potential applications in oncology, anti-inflammatory, and neurodegenerative disease research. Its unique structure and biological activities make it a promising candidate for drug development. --- ### 2. Structural Features - Core Scaffold: A pyrazolo[1,5-a]pyrimidine ring system. - Functional Groups: - 2-Chlorophenyl group at position 3. - 5-Methyl group at position 5. - 4-One (carbonyl) group at position 4. --- ### 3. Synthesis - Synthetic Route: Involves Ugi reaction, condensation, Suzuki-Miyaura coupling, and Michael addition. - Key Steps: - Formation of the pyrazolo[1,5-a]pyrimidine scaffold. - Introduction of the 2-chlorophenyl group via Suzuki-Miyaura coupling. - Incorporation of the 5-methyl group via Michael addition. - Advantages: Efficient and scalable for pharmaceutical applications. --- ### 4. Pharmacological Activities #### A. Anti-Cancer Activity - Target Receptors: IL-6, TNF-α, NF-κB signaling pathway. - Mechanism: Modulates inflammatory responses and suppresses tumor growth. - Potential Use: Targeted cancer therapy, particularly in solid tumors. #### B. Anti-Inflammatory Activity - Cytokine Suppression: Reduces IL-6 and TNF-α production. - Signal Pathway: Inhibits NF-κB, a key regulator of inflammation. - Applications: Chronic inflammation, autoimmune disorders. #### C. Neuroprotective Activity - Neurodegenerative Disorders: Shows efficacy in Alzheimer's and Parkinson's diseases. - Mechanism: - Inhibits β-amyloid aggregation. - Modulates mitochondrial dysfunction. - Delivery: The 5-methyl group may enhance blood-brain barrier penetration. --- ### 5. Challenges and Future Directions - Drug Delivery: Need for nanoformulations to improve solubility and bioavailability. - Toxicity Profiling: Ongoing research to assess safety and side effects. - Clinical Translation: Focus on preclinical models and clinical trials. --- ### 6. Conclusion 3-(2-Chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-4-one is a multifunctional compound with significant potential in oncology, inflammation, and neurodegenerative diseases. Its unique structure and diverse biological activities make it a valuable lead compound for the development of novel therapeutics. Continued research into its synthesis, mechanism of action, and clinical applications will be critical for its successful translation into pharmaceutical products. --- ### 7. References (Key Studies) 1. Oncology: Research on anti-cancer activity in *Pharmacological Research* (2022). 2. Anti-Inflammatory: Studies on cytokine suppression in *Pharmacological Research* (2022). 3. Neuroprotection: Preclinical studies in *Neuropharmacology* (2023). 4. Synthesis: Optimization in *Organic Letters* (2022). 5. Drug Delivery: Nanoformulation studies in *Drug Discovery Today* (2023). --- This compound exemplifies the intersection of organic chemistry, pharmacology, and biomedical research, offering a promising avenue for future therapeutic innovations.